Cas no 8048-28-0 (Phthalylsulfacetamid)

Phthalylsulfacetamid structure
Phthalylsulfacetamid structure
Product name:Phthalylsulfacetamid
CAS No:8048-28-0
MF:C16H14N2O6S
MW:362.357162952423
CID:985710

Phthalylsulfacetamid Chemical and Physical Properties

Names and Identifiers

    • Phthalylsulfacetamid
    • Ai3-24457
    • Benzoic acid, 2-(((4-((acetylamino)sulfonyl)phenyl)amino)carbonyl)-
    • Einecs 205-035-7
    • Enteramide
    • Inchi: 1S/C16H14N2O6S/c1-10(19)18-25(23,24)12-8-6-11(7-9-12)17-15(20)13-4-2-3-5-14(13)16(21)22/h2-9H,1H3,(H,17,20)(H,18,19)(H,21,22)
    • InChI Key: SNWQKAWITMVCQW-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1C(=O)NC1=CC=C(S(NC(C)=O)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 362.057
  • Monoisotopic Mass: 362.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138A^2

Experimental Properties

  • Density: 1.478
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.637

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